Cas no 2138228-80-3 (Tert-butyl 4-{4-[(butan-2-yl)amino]-1-hydroxybutan-2-yl}-3-methylpiperidine-1-carboxylate)

• Product Name: Tert-butyl 4-{4-[(butan-2-yl)amino]-1-hydroxybutan-2-yl}-3-methylpiperidine-1-carboxylate
• CAS No: 2138228-80-3
• MF: C₁₉H₃₈N₂O₃
• MW: 342.516625881195
• CID: 5893785
• PubChem ID: 165476537
• Update Time: 2025-11-02

Tert-butyl 4-{4-[(butan-2-yl)amino]-1-hydroxybutan-2-yl}-3-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-800835
• tert-butyl 4-{4-[(butan-2-yl)amino]-1-hydroxybutan-2-yl}-3-methylpiperidine-1-carboxylate
• 2138228-80-3
• Tert-butyl 4-{4-[(butan-2-yl)amino]-1-hydroxybutan-2-yl}-3-methylpiperidine-1-carboxylate

• Inchi： 1S/C19H38N2O3/c1-7-15(3)20-10-8-16(13-22)17-9-11-21(12-14(17)2)18(23)24-19(4,5)6/h14-17,20,22H,7-13H2,1-6H3
• InChI Key： NGTAHAUXFZFIFP-UHFFFAOYSA-N
• SMILES： OCC(CCNC(C)CC)C1CCN(C(=O)OC(C)(C)C)CC1C

Computed Properties

• Exact Mass: 342.28824308g/mol
• Monoisotopic Mass: 342.28824308g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 61.8Ų

Additional information on Tert-butyl 4-{4-[(butan-2-yl)amino]-1-hydroxybutan-2-yl}-3-methylpiperidine-1-carboxylate

Comprehensive Guide to Tert-butyl 4-{4-[(butan-2-yl)amino]-1-hydroxybutan-2-yl}-3-methylpiperidine-1-carboxylate (CAS No. 2138228-80-3)

Tert-butyl 4-{4-[(butan-2-yl)amino]-1-hydroxybutan-2-yl}-3-methylpiperidine-1-carboxylate (CAS No. 2138228-80-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its abbreviated name in research circles, belongs to the class of piperidine derivatives, which are known for their versatile applications in drug discovery and material science. Its unique structural features, including the tert-butyl carbamate and hydroxybutyl moieties, make it a valuable intermediate in synthetic chemistry.

The molecular structure of Tert-butyl 4-{4-[(butan-2-yl)amino]-1-hydroxybutan-2-yl}-3-methylpiperidine-1-carboxylate (CAS No. 2138228-80-3) includes a piperidine ring substituted with a methyl group at the 3-position and a tert-butoxycarbonyl (Boc) protecting group at the 1-position. The side chain features a hydroxybutyl segment with a butan-2-ylamino substituent, contributing to its amphiphilic properties. This structural complexity enables its use in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) targeting drugs and enzyme inhibitors.

In recent years, researchers have explored the potential of Tert-butyl 4-{4-[(butan-2-yl)amino]-1-hydroxybutan-2-yl}-3-methylpiperidine-1-carboxylate (CAS No. 2138228-80-3) as a key intermediate in the synthesis of novel therapeutic agents. Its role in the preparation of neuroprotective compounds and anti-inflammatory drugs has been highlighted in several peer-reviewed studies. The compound's ability to modulate receptor binding and signal transduction pathways makes it a promising candidate for further pharmacological investigations.

From a synthetic chemistry perspective, the Boc-protected piperidine core of Tert-butyl 4-{4-[(butan-2-yl)amino]-1-hydroxybutan-2-yl}-3-methylpiperidine-1-carboxylate (CAS No. 2138228-80-3) offers excellent stability under various reaction conditions. This feature is particularly advantageous in multi-step syntheses, where protecting groups are essential to prevent unwanted side reactions. The compound's hydrophilic-lipophilic balance (HLB) also makes it suitable for formulations requiring controlled solubility, such as drug delivery systems and catalysis.

The growing interest in piperidine-based compounds like Tert-butyl 4-{4-[(butan-2-yl)amino]-1-hydroxybutan-2-yl}-3-methylpiperidine-1-carboxylate (CAS No. 2138228-80-3) aligns with broader trends in medicinal chemistry and biotechnology. Researchers are increasingly focusing on small molecule therapeutics that target specific biological pathways, and this compound's structural flexibility allows for diverse modifications to enhance bioavailability and target specificity. Its applications extend to cancer research, neurodegenerative disease studies, and even antiviral drug development.

For laboratories and manufacturers, sourcing high-quality Tert-butyl 4-{4-[(butan-2-yl)amino]-1-hydroxybutan-2-yl}-3-methylpiperidine-1-carboxylate (CAS No. 2138228-80-3) is critical to ensure reproducibility in research and production. The compound's purity, typically verified by high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, is a key factor in its utility. Suppliers often provide custom synthesis services to meet the specific needs of academic and industrial clients, emphasizing scalability and regulatory compliance.

In summary, Tert-butyl 4-{4-[(butan-2-yl)amino]-1-hydroxybutan-2-yl}-3-methylpiperidine-1-carboxylate (CAS No. 2138228-80-3) represents a valuable tool in modern chemical and pharmaceutical research. Its multifaceted applications, from drug discovery to material science, underscore its importance in advancing scientific innovation. As the demand for specialty chemicals continues to rise, this compound is poised to play a pivotal role in shaping future breakthroughs in healthcare and technology.